Cas no 630125-85-8 (2,2,2-trifluoro-n-[4-methyl-3-(trifluoromethyl)phenyl]acetamide)
630125-85-8 structure
Product Name:2,2,2-trifluoro-n-[4-methyl-3-(trifluoromethyl)phenyl]acetamide
CAS No:630125-85-8
MF:C10H7F6NO
MW:271.159103631973
CID:1649385
PubChem ID:57351765
Update Time:2025-04-21
2,2,2-trifluoro-n-[4-methyl-3-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2,2,2-trifluoro-n-[4-methyl-3-(trifluoromethyl)phenyl]acetamide
- ACETAMIDE, 2,2,2-TRIFLUORO-N-[4-METHYL-3-(TRIFLUOROMETHYL)PHENYL]-
- N-(4-methyl-3-trifluoromethyl-phenyl)-2,2,2-trifluoro-acetamide
- AKOS011779480
- n-(4-methyl-3-trifluoromethyl-phenyl)-2.2.2-trifluoro-acetamide
- DB-211369
- DTXSID30722400
- 630125-85-8
- SCHEMBL374358
- N-(4-methyl-3-trifluoromethyl-phenyl)2,2,2-trifluoro-acetamide
- 2,2,2-Trifluoro-N-(3-(trifluoromethyl)-4-methylphenyl)acetamide
-
- Inchi: 1S/C10H7F6NO/c1-5-2-3-6(4-7(5)9(11,12)13)17-8(18)10(14,15)16/h2-4H,1H3,(H,17,18)
- InChI Key: RFSRZWVCAVHHHS-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=CC=1C)NC(C(F)(F)F)=O)(F)F
Computed Properties
- Exact Mass: 271.04321
- Monoisotopic Mass: 271.04318282g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
2,2,2-trifluoro-n-[4-methyl-3-(trifluoromethyl)phenyl]acetamide Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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